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Compound of Interest

Compound Name: Drevogenin A

Cat. No.: B239033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data essential for

the characterization of Drevogenin A, a naturally occurring pregnane steroid. The information

presented herein is critical for its identification, purity assessment, and further investigation in

drug discovery and development.

Spectroscopic Data for Drevogenin A
The structural elucidation of Drevogenin A, isolated from plants such as Wattakaka volubilis

(also known as Dregea volubilis), relies on a combination of modern spectroscopic techniques,

primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[1]

[2] These methods provide detailed insights into the molecule's atomic connectivity and overall

structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone technique for determining the structure of organic

molecules. For Drevogenin A, both ¹H (proton) and ¹³C (carbon-13) NMR data are crucial for

assigning the chemical environment of each atom in the molecule.

Table 1: ¹H NMR Spectroscopic Data for Drevogenin A
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Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Data not available in

search results

Table 2: ¹³C NMR Spectroscopic Data for Drevogenin A

Position Chemical Shift (δ, ppm)

Data not available in search results

Note: The complete experimental ¹H and ¹³C NMR data with specific peak assignments for

Drevogenin A were not available in the provided search results. The tables are formatted for

the inclusion of such data when available.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and elemental composition

of a compound, as well as its fragmentation pattern, which can aid in structural confirmation.

Table 3: Mass Spectrometry Data for Drevogenin A

Parameter Value

Molecular Formula C₂₈H₄₂O₇[2]

Molecular Weight 490.6 g/mol [2]

Ionization Mode Data not available

Major Fragment Ions (m/z) Data not available

Note: While the molecular formula and weight are known, detailed experimental mass spectral

data, including ionization mode and fragmentation patterns for Drevogenin A, were not found

in the search results.
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Experimental Protocols
Detailed experimental protocols are fundamental for the reproducibility of scientific findings.

The following sections outline the general methodologies for the isolation and spectroscopic

analysis of Drevogenin A.

Isolation of Drevogenin A
Drevogenin A is typically isolated from the ethanolic extract of the roots of Wattakaka volubilis.

[1] The general procedure involves:

Extraction: The plant material is extracted with a suitable solvent, such as ethanol.

Fractionation: The crude extract is then subjected to solvent-solvent partitioning to separate

compounds based on their polarity.

Chromatography: Final purification is achieved through various chromatographic techniques,

such as column chromatography over silica gel, to yield pure Drevogenin A.[1]

NMR Spectroscopy
NMR spectra are recorded on a high-field spectrometer.

Sample Preparation: A few milligrams of the purified Drevogenin A are dissolved in a

deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

Data Acquisition: ¹H NMR, ¹³C NMR, and other 2D NMR experiments (like COSY, HSQC,

and HMBC) are performed to establish the complete structure and stereochemistry of the

molecule.

Mass Spectrometry
Mass spectra are obtained using a mass spectrometer, often coupled with a chromatographic

system.

Sample Introduction: The sample is introduced into the mass spectrometer, typically after

separation by liquid chromatography (LC-MS).
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Ionization: A suitable ionization technique, such as Electrospray Ionization (ESI), is used to

generate charged molecules.

Analysis: The mass analyzer separates the ions based on their mass-to-charge ratio (m/z),

and a detector records their abundance.

Logical Workflow for Characterization
The structural characterization of a natural product like Drevogenin A follows a logical

workflow, beginning with its isolation and culminating in the detailed analysis of its

spectroscopic data.
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Figure 1. Workflow for the isolation and structural elucidation of Drevogenin A.
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Note: No signaling pathways involving Drevogenin A were identified in the search results to be

visualized.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b239033?utm_src=pdf-body
https://www.benchchem.com/product/b239033?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/289945826_Phytochemical_investigation_of_the_roots_of_wattakaka_volubilis
https://pubchem.ncbi.nlm.nih.gov/compound/Drevogenin-A
https://www.benchchem.com/product/b239033#spectroscopic-data-nmr-ms-for-drevogenin-a-characterization
https://www.benchchem.com/product/b239033#spectroscopic-data-nmr-ms-for-drevogenin-a-characterization
https://www.benchchem.com/product/b239033#spectroscopic-data-nmr-ms-for-drevogenin-a-characterization
https://www.benchchem.com/product/b239033#spectroscopic-data-nmr-ms-for-drevogenin-a-characterization
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b239033?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b239033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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